Cas no 38869-93-1 (2(3H)-Thiophenone, dihydro-3-isocyanato-)

• Product Name: 2(3H)-Thiophenone, dihydro-3-isocyanato-
• CAS No: 38869-93-1
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• CID: 6503356
• Update Time: 2025-05-21

2(3H)-Thiophenone, dihydro-3-isocyanato- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiophenone, dihydro-3-isocyanato-
• 3-isocyanatothiolan-2-one

• Inchi： 1S/C5H5NO2S/c7-3-6-4-1-2-9-5(4)8/h4H,1-2H2
• InChI Key： RCEVODSWDXXEEP-UHFFFAOYSA-N
• SMILES： C1(=O)SCCC1N=C=O

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 282.1±33.0 °C(Predicted)

Additional information on 2(3H)-Thiophenone, dihydro-3-isocyanato-

Comprehensive Guide to 2(3H)-Thiophenone, dihydro-3-isocyanato- (CAS No. 38869-93-1): Properties, Applications, and Market Insights

2(3H)-Thiophenone, dihydro-3-isocyanato- (CAS No. 38869-93-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and material science. This heterocyclic compound, featuring a thiophene backbone with an isocyanate functional group, offers unique reactivity and versatility, making it a valuable building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to its ability to participate in diverse chemical transformations, including cycloadditions and nucleophilic additions.

The molecular structure of dihydro-3-isocyanato-2(3H)-thiophenone consists of a five-membered thiophene ring with a ketone group at the 2-position and an isocyanate moiety at the 3-position. This combination of functional groups enables the compound to serve as a precursor for the synthesis of various heterocyclic derivatives, which are crucial in drug discovery and material development. Recent studies have highlighted its role in creating novel bioactive molecules with potential applications in treating inflammatory diseases and microbial infections, aligning with the growing demand for innovative therapeutic agents.

In the agrochemical sector, 2(3H)-Thiophenone, dihydro-3-isocyanato- has been investigated as a key intermediate for developing next-generation crop protection agents. Its structural features allow for the design of compounds with enhanced pesticidal activity and environmental compatibility, addressing the global push for sustainable agriculture. As regulatory pressures mount to reduce the ecological footprint of agrochemicals, this compound offers a promising pathway to greener solutions, resonating with current trends in eco-friendly farming practices.

The synthesis and handling of CAS 38869-93-1 require specialized knowledge due to the reactivity of the isocyanate group. Proper storage conditions, typically under inert atmospheres and low temperatures, are essential to maintain its stability. Industrial applications often involve its use in controlled environments to prevent unwanted polymerization or moisture-induced degradation, topics frequently searched by professionals in chemical manufacturing and process optimization.

Market analysts have noted a steady increase in demand for dihydro-3-isocyanato-2(3H)-thiophenone, particularly in regions with robust pharmaceutical and agrochemical industries. Asia-Pacific has emerged as a significant consumer, driven by expanding R&D activities in countries like India and China. The compound's niche applications in specialty chemicals and its role in developing high-value products contribute to its premium pricing in the global market, making it a subject of interest for investors tracking fine chemicals.

From a research perspective, 2(3H)-Thiophenone, dihydro-3-isocyanato- continues to inspire innovative synthetic methodologies. Recent publications have explored its use in click chemistry reactions and metal-catalyzed transformations, reflecting the broader scientific community's focus on efficient and atom-economical processes. These advancements align with frequently searched topics in academic databases, such as "green synthesis of heterocycles" and "catalytic isocyanate reactions," demonstrating the compound's relevance in contemporary chemical research.

Quality control and analytical characterization of 38869-93-1 typically involve techniques like HPLC, GC-MS, and NMR spectroscopy. Purity specifications are critical for its application in sensitive processes, particularly in pharmaceutical synthesis where impurity profiles can significantly impact final product quality. These aspects are crucial for procurement specialists and quality assurance professionals who often search for detailed technical specifications and analytical data sheets.

Looking ahead, the potential applications of 2(3H)-Thiophenone, dihydro-3-isocyanato- in advanced materials are gaining traction. Its incorporation into polymer systems and functional materials could unlock new possibilities in coatings, adhesives, and specialty films. This aligns with growing industrial interest in high-performance materials that combine durability with specialized chemical functionalities, a trending topic in materials science forums and industry publications.

For researchers considering working with this compound, understanding its safety profile and handling precautions is paramount. While not classified under stringent hazard categories, proper personal protective equipment and ventilation are recommended during its use. These practical considerations are frequently addressed in safety data sheets and occupational health guidelines, which are commonly referenced by laboratory personnel and industrial chemists.

The intellectual property landscape surrounding dihydro-3-isocyanato-2(3H)-thiophenone reveals several patents covering its synthetic methods and applications, particularly in medicinal chemistry. This indicates ongoing commercial interest and validates its importance as a strategic intermediate. Companies operating in this space often monitor such patent developments to identify opportunities for innovation and collaboration, making this a relevant aspect for business development professionals.

In conclusion, 2(3H)-Thiophenone, dihydro-3-isocyanato- (CAS No. 38869-93-1) represents a versatile and valuable chemical entity with wide-ranging applications across multiple industries. Its unique structural features and reactivity profile position it as a key player in the development of novel pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new applications and synthetic approaches, this compound is poised to maintain its significance in the chemical enterprise, offering solutions to some of today's most pressing scientific and industrial challenges.